Cas no 1261795-89-4 (3,5-Bis(4-(trifluoromethoxy)phenyl)-4-chloropyridine)

• Product Name: 3,5-Bis(4-(trifluoromethoxy)phenyl)-4-chloropyridine
• CAS No: 1261795-89-4
• MF: C₁₉H₁₀ClF₆NO₂
• MW: 433.731625080109
• CID: 4988015
• Update Time: 2025-06-08

3,5-Bis(4-(trifluoromethoxy)phenyl)-4-chloropyridine Chemical and Physical Properties

Names and Identifiers

• 3,5-Bis(4-(trifluoromethoxy)phenyl)-4-chloropyridine

• Inchi： 1S/C19H10ClF6NO2/c20-17-15(11-1-5-13(6-2-11)28-18(21,22)23)9-27-10-16(17)12-3-7-14(8-4-12)29-19(24,25)26/h1-10H
• InChI Key： RAZUTGCBWWQYQH-UHFFFAOYSA-N
• SMILES： ClC1C(=CN=CC=1C1C=CC(=CC=1)OC(F)(F)F)C1C=CC(=CC=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 472
• XLogP3: 7.1
• Topological Polar Surface Area: 31.4

Additional information on 3,5-Bis(4-(trifluoromethoxy)phenyl)-4-chloropyridine

Comprehensive Overview of 3,5-Bis(4-(trifluoromethoxy)phenyl)-4-chloropyridine (CAS No. 1261795-89-4)

3,5-Bis(4-(trifluoromethoxy)phenyl)-4-chloropyridine is a highly specialized organic compound with significant applications in pharmaceutical research and material science. Its unique molecular structure, featuring trifluoromethoxy and chloropyridine moieties, makes it a valuable intermediate in the synthesis of advanced materials and bioactive molecules. The compound's CAS number, 1261795-89-4, is a critical identifier for researchers and regulatory bodies.

The growing interest in fluorinated compounds and their role in modern chemistry has positioned 3,5-Bis(4-(trifluoromethoxy)phenyl)-4-chloropyridine as a subject of extensive study. Fluorinated aromatic compounds, such as this one, are known for their enhanced stability, lipophilicity, and bioavailability, making them indispensable in drug discovery. Researchers are particularly intrigued by its potential applications in central nervous system (CNS) therapeutics and agrochemical development.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for 3,5-Bis(4-(trifluoromethoxy)phenyl)-4-chloropyridine?" The synthesis typically involves multi-step reactions, including cross-coupling and halogenation processes, to achieve the desired molecular architecture. Advanced techniques like palladium-catalyzed coupling are often employed to ensure high yield and purity.

Another hot topic in the scientific community is the environmental impact of fluorinated compounds. While 3,5-Bis(4-(trifluoromethoxy)phenyl)-4-chloropyridine is not classified as hazardous, its degradation products and long-term effects are under scrutiny. Researchers are exploring green chemistry approaches to minimize waste and improve sustainability in its production.

The compound's physical and chemical properties are also a focal point for many studies. Its melting point, solubility, and stability under various conditions are critical parameters for industrial applications. For instance, its solubility in organic solvents like dimethyl sulfoxide (DMSO) and dichloromethane (DCM) makes it suitable for laboratory-scale reactions.

In the realm of material science, 3,5-Bis(4-(trifluoromethoxy)phenyl)-4-chloropyridine is being investigated for its potential use in organic electronics and liquid crystal displays (LCDs). Its ability to form stable π-conjugated systems could pave the way for next-generation optoelectronic devices.

As the demand for high-performance materials and specialty chemicals grows, 3,5-Bis(4-(trifluoromethoxy)phenyl)-4-chloropyridine is expected to play a pivotal role. Its versatility and unique properties make it a compound of interest across multiple disciplines, from medicinal chemistry to advanced manufacturing.